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Compound of Interest

Compound Name:
(2-(Benzyloxy)-3-

chlorophenyl)boronic acid

Cat. No.: B593923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of (2-(Benzyloxy)-3-
chlorophenyl)boronic acid, a compound of interest in various research and development

applications.

Molecular Identity and Weight
(2-(Benzyloxy)-3-chlorophenyl)boronic acid is an organic compound with the chemical

formula C₁₃H₁₂BClO₃[1]. Its molecular weight is a fundamental property for stoichiometric

calculations in experimental research and drug development. The calculated and

experimentally verified molecular weight is approximately 262.5 g/mol [1].

Atomic Composition and Molecular Weight
Calculation
The molecular weight is the sum of the atomic weights of its constituent atoms. The table below

outlines the contribution of each element to the total molecular weight.
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Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 13 12.011 156.143

Hydrogen H 12 1.008 12.096

Boron B 1 10.81 10.81

Chlorine Cl 1 35.45 35.45

Oxygen O 3 15.999 47.997

Total 262.496

Note: Standard atomic weights from IUPAC are used for this calculation.[2][3][4][5][6][7][8][9]

[10][11][12][13][14]

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates the logical process of calculating the molecular weight from

the compound's molecular formula and the atomic weights of its constituent elements.
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Atomic Components Input Data

Carbon (C)

Summation of
(Atom Count * Atomic Weight)

Hydrogen (H) Boron (B) Chlorine (Cl) Oxygen (O) Molecular Formula
C₁₃H₁₂BClO₃

Standard Atomic Weights

Molecular Weight
~262.5 g/mol

Click to download full resolution via product page

Calculation of Molecular Weight.

Experimental Protocols and Signaling Pathways
The determination of molecular weight is a fundamental calculation based on the chemical

formula and established atomic masses. As such, detailed experimental protocols for its

determination are not typically presented in this context. The value is confirmed through

techniques like mass spectrometry during compound characterization.

Signaling pathways are biological processes and are not applicable to the chemical properties

of a single, isolated compound. Therefore, no signaling pathway diagrams are relevant to the

topic of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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